Cas no 102831-67-4 (Benzenedodecanoic acid, 3-amino-, ethyl ester)

• Product Name: Benzenedodecanoic acid, 3-amino-, ethyl ester
• CAS No: 102831-67-4
• MF: C₂₀H₃₃NO₂
• MW: 319.481526136398
• CID: 1133816
• Update Time: 2024-07-27

Benzenedodecanoic acid, 3-amino-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenedodecanoic acid, 3-amino-, ethyl ester

• Inchi： 1S/C20H33NO2/c1-2-23-20(22)16-11-9-7-5-3-4-6-8-10-13-18-14-12-15-19(21)17-18/h12,14-15,17H,2-11,13,16,21H2,1H3
• InChI Key： SUIRMZBYYPJKGL-UHFFFAOYSA-N
• SMILES： C1(CCCCCCCCCCCC(OCC)=O)=CC=CC(N)=C1

Computed Properties

• Exact Mass: 319.25129

Experimental Properties

• Density: 0.979±0.06 g/cm3(Predicted)
• Boiling Point: 437.5±18.0 °C(Predicted)
• PSA: 52.32
• pka: 4.68±0.10(Predicted)